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Compound of Interest

Compound Name: Chromium chloride

Cat. No.: B8817157

For researchers, scientists, and drug development professionals, a thorough understanding of
the chemical and physical properties of chromium (lIl) chloride is essential for its application in
synthesis, catalysis, and biological systems. This guide provides an in-depth overview of
chromium (IIl) chloride, covering its chemical formula, structure, properties, and detailed
experimental protocols for its synthesis.

Chemical Formula and Structure

Chromium (1) chloride, also known as chromic chloride, is an inorganic compound with the
chemical formula CrCls.[1][2][3] It exists in an anhydrous form and as several hydrates, with the
general formula CrCls-n H20, where n can be 5 or 6.[1] The most common form is the dark
green hexahydrate, CrCl3-6H20.[1]

Anhydrous Chromium (lII) Chloride (CrCls):

The anhydrous form of chromium (Ill) chloride is a violet crystalline solid. It adopts a YCls-type
crystal structure, where chromium(lll) ions occupy one-third of the octahedral interstices in a
pseudo-cubic close-packed lattice of chloride ions. This arrangement results in a layered
structure with weak bonding between adjacent layers, which explains the flaky or micaceous
appearance of the crystals.
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Crystal Structure of Anhydrous CrCls
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Caption: Octahedral coordination of Cr3* in anhydrous CrCls.
Hydrated Chromium (111) Chloride (CrCls-nHz20):

The hydrated forms of chromium (lIl) chloride exhibit isomerism based on the coordination of
chloride ions and water molecules to the chromium center. This results in different chemical
properties and colors. The three most common isomers of the hexahydrate are:

e [Cr(H20)6]Cls: A violet complex where all six coordination sites on the chromium ion are
occupied by water molecules.

e [Cr(H20)sCI|Cl2-H20: A pale green complex with one chloride ion and five water molecules in
the inner coordination sphere.

e [Cr(H20)4CI2]CI-2H20: A dark green complex, which is the most common form, with two
chloride ions and four water molecules directly bonded to the chromium ion.
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Caption: Coordination isomers of CrCls-6H20.

Quantitative Data

Isomers of Chromium (lll) Chloride Hexahydrate
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The physical and chemical properties of anhydrous and hexahydrated chromium (lIl) chloride

are summarized in the table below.

Anhydrous Chromium (l11)

Chromium (lll) Chloride

Property .
Chloride (CrCls) Hexahydrate (CrCls-6H20)
Molar Mass 158.36 g/mol 266.45 g/mol
Appearance Violet, lustrous flakes Dark green crystals
Density 2.87 g/lcm?3 1.760 g/cm3
Melting Point 1152 °C 83 °C
Boiling Point 1300 °C (decomposes) Decomposes

Solubility in Water

Insoluble (unless a trace of
Cr2+ is present)

58.5 g/100 mL (20 °C)

Solubility in other solvents

Insoluble in acetone, diethyl

ether, ethanol

Soluble in alcohol, insoluble in

ether
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Experimental Protocols

Detailed methodologies for the synthesis of both anhydrous and hydrated chromium (l11)
chloride are crucial for laboratory and industrial applications.

Synthesis of Anhydrous Chromium (lll) Chloride

Method 1: Direct Chlorination of Chromium Metal

This method involves the direct reaction of chromium metal with chlorine gas at high
temperatures.

o Apparatus: A porcelain or silica tube furnace, chlorine gas source, and a collection flask.

e Procedure:

[e]

Place chromium metal powder in the center of the tube furnace.

Heat the furnace to 650-800 °C.

o

[¢]

Pass a stream of dry chlorine gas over the heated chromium metal.

The anhydrous chromium (1) chloride will sublime and can be collected in a cooler part of

[¢]

the apparatus.
e Reaction: 2 Cr(s) + 3 Clz(g) — 2 CrCls(s)
Method 2: Dehydration of Hydrated Chromium (lII) Chloride with Thionyl Chloride
This is a common laboratory method for preparing the anhydrous salt from its hydrate.

o Apparatus: Round-bottom flask, reflux condenser with a drying tube, heating mantle, and a
distillation setup.

e Procedure:

o Place finely pulverized hydrated chromium (lIl) chloride (e.g., [CrCl2(H20)4]CI-2H20) in a
round-bottom flask.
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o Add an excess of thionyl chloride (SOCI2). A ratio of 100 g of hydrate to 325 ml of thionyl
chloride has been reported.

o Gently reflux the mixture for several hours (e.g., 6 hours) until the evolution of hydrogen
chloride gas ceases. The color of the solid will change from green to violet.

o Distill off the excess thionyl chloride.

o Remove the remaining traces of thionyl chloride by heating on a water bath under a
stream of dry air or under reduced pressure.

o The resulting crude anhydrous CrCls can be purified by sublimation in a stream of dry
chlorine at 950 °C.

« Reaction: CrCls-6H20(s) + 6 SOCz(l) — CrCls(s) + 6 SO2(g) + 12 HCI(g)
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Synthesis of Anhydrous CrCls via Dehydration
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Caption: Workflow for the synthesis of anhydrous CrCls.

Synthesis of Hydrated Chromium (lll) Chloride
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Hydrated chromium (lll) chloride can be prepared by the reaction of chromium metal, chromium
oxide, or chromium hydroxide with hydrochloric acid.

e Apparatus: Beaker, stirring plate, and a filtration setup.
e Procedure:

o Carefully add chromium metal, chromium (lll) oxide, or chromium (lII) hydroxide to
concentrated hydrochloric acid in a beaker with stirring.

o The reaction may require gentle heating to proceed at a reasonable rate.

o Once the reaction is complete, the solution is filtered to remove any unreacted starting
material.

o The hydrated chromium (Ill) chloride can be crystallized from the solution by evaporation
of the solvent.

e Reaction (with chromium metal): 2 Cr(s) + 6 HCl(aq) — 2 CrCls(aq) + 3 Hz(g)

Applications in Research and Drug Development

Chromium (111) chloride serves as a versatile precursor and catalyst in various chemical
transformations.

e Organic Synthesis: It is a key starting material for the in situ preparation of chromium (I1)
chloride, a powerful reducing agent for alkyl halides and for the synthesis of (E)-alkenyl
halides. CrCls also acts as a Lewis acid catalyst in reactions like the nitroso Diels-Alder
reaction.

o Coordination Chemistry: It is widely used to synthesize a variety of chromium (I11)
coordination complexes with organic ligands, which are of interest for their magnetic,
electronic, and catalytic properties.

o Drug Development and Nutrition: Trivalent chromium is an essential trace element for sugar
and lipid metabolism in humans. Chromium (111) chloride is used as a nutritional supplement
and in total parenteral nutrition (TPN) solutions to prevent or treat chromium deficiency.
Research has explored its potential role in improving glucose control in diabetic patients.
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Safety and Handling

While trivalent chromium is significantly less toxic than its hexavalent counterpart, chromium
salts are generally considered toxic and should be handled with care. Chromium (lII) chloride
can cause skin and eye irritation. Appropriate personal protective equipment, including gloves
and safety glasses, should be worn when handling this compound. Anhydrous chromium (111)
chloride is hygroscopic and should be stored in a tightly sealed container in a dry environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Chromium(ll) chloride - Wikipedia [en.wikipedia.org]

2. Chromium III Chloride Formula: Structure, Precautions, Properties and Uses [pw.live]

3. byjus.com [byjus.com]

» To cite this document: BenchChem. [A Comprehensive Technical Guide to Chromium (l11)
Chloride]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8817157#chemical-formula-and-structure-of-
chromiume-iii-chloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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